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Compound of Interest

Compound Name: Amiloride

Cat. No.: B1667095 Get Quote

Technical Support Center: Amiloride Solubility
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of Amiloride in various laboratory

solvents. It includes troubleshooting guides, frequently asked questions (FAQs), detailed

experimental protocols, and key data presented in an accessible format.

Solubility of Amiloride Hydrochloride in Laboratory
Solvents
The solubility of Amiloride hydrochloride, the common form of Amiloride used in research,

varies significantly across different solvents. Understanding these properties is crucial for

accurate experimental design and execution.

Quantitative Solubility Data
The following table summarizes the quantitative solubility of Amiloride hydrochloride in

common laboratory solvents.
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Solvent Solubility (mg/mL) Solubility (mM) Notes

Dimethyl Sulfoxide

(DMSO)
~30[1] ~112.7

A stock solution in

DMSO can be stored

at -20°C.[2]

Dimethylformamide

(DMF)
~30[1] ~112.7 ---

Water (hot) 50[2] 187.9
Yields a clear, yellow-

green solution.

Water (room

temperature)
1.33[3] ~5

Solubility is pH-

dependent. Slightly

soluble.[4]

1:1 DMSO:PBS (pH

7.2)
~0.5[1] ~1.88

For aqueous buffers, it

is recommended to

first dissolve in

DMSO.[1]

Ethanol Very slightly soluble[4] --- ---

Isopropanol Slightly soluble[2] --- ---

Acetone Practically insoluble[2] --- ---

Chloroform
Practically insoluble[2]

[4]
--- ---

Diethyl Ether
Practically insoluble[2]

[4]
--- ---

Ethyl Acetate Practically insoluble[2] --- ---

Molecular Weight of Amiloride Hydrochloride: 266.09 g/mol (anhydrous basis)

Experimental Protocols
This section provides a detailed methodology for determining the solubility of Amiloride using

the widely accepted shake-flask method.
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Protocol: Shake-Flask Method for Solubility
Determination
Objective: To determine the thermodynamic solubility of Amiloride in a specific solvent.

Materials:

Amiloride hydrochloride powder

Solvent of interest (e.g., water, buffer, organic solvent)

Glass vials with screw caps

Orbital shaker or rotator

Centrifuge

Syringe filters (0.22 µm)

Analytical balance

UV-Vis spectrophotometer or HPLC system

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of Amiloride hydrochloride powder to a glass vial containing a

known volume of the solvent. The excess solid should be visible.

Tightly cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial on an orbital shaker or rotator.
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Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to

reach equilibrium (typically 24-48 hours). This ensures the solvent is fully saturated with

the compound.

Separation of Undissolved Solid:

After equilibration, let the vial stand to allow the excess solid to settle.

To separate the saturated solution from the undissolved solid, either:

Centrifugation: Centrifuge the vial at a high speed to pellet the excess solid.

Filtration: Carefully withdraw the supernatant using a syringe and filter it through a 0.22

µm syringe filter to remove any remaining solid particles.

Quantification:

Accurately dilute a known volume of the clear, saturated filtrate with the solvent.

Determine the concentration of Amiloride in the diluted solution using a validated

analytical method, such as UV-Vis spectrophotometry (measuring absorbance at its λmax,

~362 nm) or HPLC.

Prepare a standard curve with known concentrations of Amiloride to accurately quantify

the concentration in the sample.

Calculation:

Calculate the solubility of Amiloride in the solvent by multiplying the determined

concentration by the dilution factor. The result can be expressed in mg/mL or Molarity

(mol/L).
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Caption: Workflow for the Shake-Flask Solubility Protocol.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1667095?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
Amiloride is known to interact with several signaling pathways, primarily by inhibiting specific

ion channels and exchangers.

Amiloride Inhibition of the Epithelial Sodium Channel
(ENaC)
Amiloride is a potent blocker of the epithelial sodium channel (ENaC), which plays a critical

role in sodium reabsorption in epithelial tissues.[5][6]
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Caption: Amiloride directly blocks the ENaC channel.

Amiloride and the Na+/H+ Exchanger System
Amiloride also inhibits the Na+/H+ exchanger (NHE), which is involved in regulating

intracellular pH and sodium levels.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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